5-Methyl-2-(3-pyridyl)thiazolidin-4-one

• Molecular Formula: C9H10N2OS
• Molecular Weight: 194.26 g/mol
• IUPAC Name: 5-methyl-2-pyridin-3-yl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H10N2OS/c1-6-8(12)11-9(13-6)7-3-2-4-10-5-7/h2-6,9H,1H3,(H,11,12)
• InChI Key: HBJYXEMQCRRCKC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC(S1)C2=CN=CC=C2

Description

5-Methyl-2-(3-pyridyl)thiazolidin-4-one is a useful research compound. Its molecular formula is C9H10N2OS and its molecular weight is 194.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-(2-Hydroxyethyl)-5-methyl-2-(3-pyridyl)- thiazolidin-4-one (18.75 g, 78.7 mmol) was dissolved in methylene chloride (200 ml). Pyridine (9.55 ml, 118 mmol) was added and further, thionyl chloride (20 ml, 274 mmol) was added dropwise over 2 hours at 0 to 5° C. This reaction mixture was kept between those temperatures for 5 hours. The resulting mixture was washed with aqueous NaHCO3 and aqueous NaCl, dried, and the solvent was removed in vacuo. The residue was chromatographed on silica gel and upon recrystallization from hexane-ether, gave 2,5-cis-3-(2-chloroethyl)-5-methyl-2-(3-pyridyl)thiazolidin-4-one (7.11 g) and 2,5-2-chloroethyl)-5-methyl-2-(3-pyridyl)thiazolidin-4one (3.11 g), (51% yield).

Synthesis routes and methods II

Procedure details

According to the procedure of Example 3, the title compound was prepared by using nicotinaldehyde, ammonium carbonate, and thiolactic acid as charge stock. m.p. 109.5°-110.5° C. IR (nujol) [cm-1 ]; 1680.